2,5-difluoro-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzene-1-sulfonamide

• IUPAC Name: 2,5-difluoro-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide
• InChI: InChI=1S/C17H16F2N2O3S/c1-11-2-5-14(6-3-11)21-10-13(9-17(21)22)20-25(23,24)16-8-12(18)4-7-15(16)19/h2-8,13,20H,9-10H2,1H3
• InChI Key: IHDOXBKXPSKWMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)NS(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C17H16F2N2O3S
• Molecular Weight: 366.4 g/mol

Description

2,5-Difluoro-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzene-1-sulfonamide, commonly referred to as DFMO, is an organosulfur compound that is widely used in scientific research for its unique properties and potential applications. DFMO has been found to have a variety of biochemical and physiological effects, and its synthesis method is relatively simple.

Scientific Research Applications

DFMO has been used in a variety of scientific research applications, including as a tool for studying enzyme inhibition, protein-protein interaction, and signal transduction. DFMO has also been used as a potential therapeutic agent for treating certain types of cancer, neurodegenerative disorders, and other diseases.

Mechanism of Action

DFMO is known to interact with certain enzymes and proteins, leading to inhibition of their activity. In particular, DFMO has been found to inhibit the activity of ornithine decarboxylase (ODC), an enzyme involved in the biosynthesis of polyamines. By blocking the activity of ODC, DFMO can inhibit the production of polyamines, which are known to be involved in the growth and proliferation of certain types of cancer cells.
Biochemical and Physiological Effects
DFMO has been found to have a variety of biochemical and physiological effects. In particular, DFMO has been found to inhibit the activity of ODC, leading to decreased production of polyamines and decreased proliferation of certain types of cancer cells. DFMO has also been found to have anti-inflammatory and antioxidant effects, as well as the potential to reduce the risk of certain types of cardiovascular disease.

Advantages and Limitations for Lab Experiments

DFMO has several advantages for use in lab experiments, including its relatively simple synthesis method and its ability to inhibit the activity of ODC. However, DFMO also has some limitations for use in lab experiments, including its relatively low solubility in water and its potential to cause adverse reactions in certain individuals.

Future Directions

In the future, DFMO has the potential to be used as a therapeutic agent for treating certain types of cancer, neurodegenerative disorders, and other diseases. Additionally, DFMO could be further studied to determine its potential as an anti-inflammatory and antioxidant agent, as well as its potential to reduce the risk of certain types of cardiovascular disease. Furthermore, DFMO could be used as a tool for studying enzyme inhibition, protein-protein interaction, and signal transduction. Finally, DFMO could be used to develop new synthesis methods for other organosulfur compounds.

Synthesis Methods

DFMO can be synthesized using a two-step process. The first step involves the synthesis of the precursor, 4-methylbenzene-1-sulfonyl chloride, which is achieved through the reaction of 4-methylbenzamide and thionyl chloride. The second step involves the reaction of the precursor with 2,5-difluorobenzaldehyde to form DFMO. The overall yield of DFMO is typically around 85%.